![molecular formula C18H14Cl4N2O4 B2924682 Methyl 2-[(2,4-dichlorobenzoyl)amino]-3-{[(2,4-dichlorobenzyl)oxy]imino}propanoate CAS No. 318517-60-1](/img/structure/B2924682.png)
Methyl 2-[(2,4-dichlorobenzoyl)amino]-3-{[(2,4-dichlorobenzyl)oxy]imino}propanoate
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Description
Methyl 2-[(2,4-dichlorobenzoyl)amino]-3-{[(2,4-dichlorobenzyl)oxy]imino}propanoate is a useful research compound. Its molecular formula is C18H14Cl4N2O4 and its molecular weight is 464.12. The purity is usually 95%.
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Scientific Research Applications
Herbicide Activity
Methyl 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoate, a compound similar to the one , has been studied for its effects as a selective herbicide. In wheat, this compound has been shown to inhibit IAA-stimulated elongation of oat and wheat coleoptile segments, suggesting a role as a strong auxin antagonist. This indicates its potential use in agricultural weed control, specifically targeting wild oat while having minimal effects on wheat (Shimabukuro et al., 1978).
Synthesis and Structural Studies
The compound has been involved in the synthesis of various palladium complexes, revealing its utility in complex organic synthesis. These studies focus on the formation of structurally diverse complexes, highlighting its versatility in creating new chemical entities with potential applications in material science and catalysis (Molaee et al., 2019).
Molecular Docking and Spectroscopic Investigations
A derivative of this compound has been explored in molecular docking studies, indicating its role in understanding biological interactions at a molecular level. These studies provide insights into the compound's potential pharmaceutical applications, particularly in designing new drugs or exploring biological activities (Vanasundari et al., 2018).
Corrosion Inhibition
Research has demonstrated the compound's efficacy in inhibiting corrosion, particularly for copper protection. This application is critical in industrial settings, where corrosion can lead to significant material and financial losses (Tansuğ et al., 2014).
Fluorescence Applications
Studies have also shown that derivatives of this compound can be used in fluorescence derivatization of amino acids. This is significant for biological assays where fluorescence tagging is essential for visualization and analysis of biological molecules (Frade et al., 2007).
properties
IUPAC Name |
methyl (3E)-2-[(2,4-dichlorobenzoyl)amino]-3-[(2,4-dichlorophenyl)methoxyimino]propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14Cl4N2O4/c1-27-18(26)16(24-17(25)13-5-4-12(20)7-15(13)22)8-23-28-9-10-2-3-11(19)6-14(10)21/h2-8,16H,9H2,1H3,(H,24,25)/b23-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEXIFVOBLOCMIJ-LIMNOBDPSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C=NOCC1=C(C=C(C=C1)Cl)Cl)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C(/C=N/OCC1=C(C=C(C=C1)Cl)Cl)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14Cl4N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.